2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylacetamide

• IUPAC Name: 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylacetamide
• InChI: InChI=1S/C13H18ClNO3/c1-15(13(16)9-14)7-6-10-4-5-11(17-2)12(8-10)18-3/h4-5,8H,6-7,9H2,1-3H3
• InChI Key: AJKQNNQQVMWAHH-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)C(=O)CCl
• Molecular Formula: C13H18ClNO3
• Molecular Weight: 271.74 g/mol

Description

2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylacetamide is a chemical compound with the linear formula C17H18ClNO3. It is provided to early discovery researchers as part of a collection of rare and unique chemicals. The molecular weight of this compound is 319.791.

Molecular Structure Analysis

The molecular structure of 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylacetamide is represented by the linear formula C17H18ClNO3. This indicates that the molecule consists of 17 carbon atoms, 18 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 3 oxygen atoms.

Scientific Research Applications

Radiosynthesis and Herbicide Studies

Radiosynthesis techniques have been developed for chloroacetanilide herbicides and dichloroacetamide safeners, highlighting the importance of these compounds in studying metabolism and modes of action in agricultural applications. For example, the synthesis of [phenyl-4-3H]acetochlor provides a means to investigate the environmental fate and efficacy of these herbicides (Latli & Casida, 1995).

Chemical Synthesis and Reaction Studies

Research into the reactions of specific acetamide derivatives with amines under various conditions has led to the discovery of several reaction products, demonstrating the versatility of these compounds in synthetic organic chemistry (Kinoshita et al., 1989).

Pharmacological Applications

Studies on the synthesis and evaluation of acyl derivatives of 2-(3,4-dimethoxyphenyl)ethylamine have shown significant antiulcer activity, indicating potential therapeutic applications for compounds structurally related to 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylacetamide (Hosokami et al., 1992).

Molecular Docking and Cytotoxicity Studies

N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, synthesized from 4-chlorophenoxyacetic acid, have shown promising antibacterial and moderate α-chymotrypsin inhibitory activity, with certain derivatives exhibiting significant activity compared to standard drugs. This research suggests a potential for developing new antibacterial agents and enzyme inhibitors (Siddiqui et al., 2014).

Antitumor Properties and Glyoxalase I Inhibition

The enediol analogue inhibitor of glyoxalase I, CHG(Et)2, has demonstrated effective inhibition of tumor growth in mice, indicating the potential for compounds like 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylacetamide in cancer therapy (Sharkey et al., 2000).